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Compound of Interest

Compound Name: 2-Benzothiazol-2-yl-quinoline
CAS No.: 24613-99-8
Cat. No.: B3050257
Get Quote
. J

Executive Summary

2-(Benzothiazol-2-yl)quinoline (CAS: 24613-99-8) is a heteroaromatic conjugate comprising a
quinoline ring linked at the C2 position to the C2 position of a benzothiazole ring. It serves as a
rigid, planar

-bidentate ligand with extended

-conjugation, resulting in distinct spectroscopic signatures characterized by strong UV
absorption, characteristic aromatic NMR coupling patterns, and specific mass spectrometric
fragmentation.
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Property Value

Molecular Formula

Molecular Weight 262.33 g/mol

Appearance Yellow to pale-orange crystalline solid
Soluble in

Solubility

, DMSO, DMF; sparingly soluble in alcohols.

Synthesis & Sample Preparation

To ensure spectroscopic data integrity, the compound is typically synthesized via the
condensation of 2-aminothiophenol with quinoline-2-carboxaldehyde (quinaldic aldehyde).

Experimental Protocol: Condensation Synthesis

e Reagents: Suspend 2-aminothiophenol (1.0 eq) and quinoline-2-carboxaldehyde (1.0 eq) in
ethanol or acetic acid.

o Reaction: Reflux for 2—4 hours. The reaction proceeds via Schiff base formation followed by
oxidative cyclization (if starting from non-oxidized precursors) or direct condensation.

 Purification: Cool to room temperature. The product precipitates as a yellow solid. Filter and
recrystallize from ethanol/DMF to remove unreacted aldehyde or disulfide byproducts.
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Figure 1: Synthetic workflow for the preparation of high-purity BTQ for spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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The

H NMR spectrum of BTQ is characterized by two distinct heteroaromatic spin systems. The
absence of aliphatic protons is a key purity indicator.

H NMR Assignment (400 MHz, )

The spectrum displays 10 aromatic protons in the region of 7.4 — 8.6 ppm. The deshielding
effect of the C=N nitrogen atoms and the ring current anisotropy causes downfield shifts for
protons adjacent to the heteroatoms.

Shift ( Coupling (
Position Multiplicity
, Ppm) , Hz)

Assignment
Logic

Deshielded by
Quin-H4 8.30-8.35 Doublet (d) 85 Quinoline N;

to bridge.

Ortho to bridge;
often overlaps

Quin-H3 8.55-8.60 Doublet (d) 8.5 with
Benzothiazole
H4'.

. Peri-position to
Quin-H8 8.15-8.20 Doublet (d) 8.0 o
Quinoline N.

Peri-position to
Btz-H4' 8.10-8.15 Doublet (d) 8.0 )
Benzothiazole N.

Peri-position to
Btz-H7' 7.95 - 8.00 Doublet (d) 8.0 )
Benzothiazole S.

) ) Overlapping
Quin-H5,6,7 7.50-7.80 Multiplets (m) - ] )
aromatic region.

Typical benz-
Btz-H5',6' 7.40 -7.55 Multiplets (m) - fused aromatic
shifts.
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Note: Chemical shifts may vary by

ppm depending on concentration and solvent (e.g., DMSO-

causes slight downfield shifts due to viscosity and polarity).

C NMR Profile

o Key Quaternary Carbons: The C2 carbons of both rings (linked) appear most downfield,
typically 160-165 ppm (C=N character).

e Aromatic CH: Clusters in the 120-135 ppm range.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and reveals the stability of the
heteroaromatic linkage.

lonization & Fragmentation

 lonization Mode: Electrospray lonization (ESI+) or Electron Impact (El).
e Molecular lon (

): m/z 262.1 (Base peak in ESI).
 |sotopic Pattern: A distinctive

peak (~4.5% relative abundance) is observed due to the

S isotope.

Fragmentation Pathway (EI)

Under high-energy impact (El), the molecule is highly stable but follows a characteristic
degradation path involving the loss of small nitrile fragments.
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Figure 2: Proposed fragmentation pathway for BTQ under Electron Impact ionization.

Infrared (IR) Spectroscopy

The IR spectrum is dominated by skeletal vibrations of the aromatic systems. The absence of
specific bands is as important as the presence of others (e.g., no C=0 or N-H stretches).
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Frequency (

Assignment Notes
)
3030 — 3060 Weak, sharp bands
Stretch characteristic of aromatics.
Strong intensity; diagnostic for
1590 - 1610 Stretch . S
retc benzothiazole/quinoline rings.
1450 — 1500 Multiple bands due to
Ring Stretch extended conjugation.
Strong; indicates ortho-
740 — 760 C-H Out-of-Plane Bending disubstituted benzene rings (4
adjacent H).
Weak/Medium; characteristic
680 — 700 C-S-C Stretch _ _
of the thiazole ring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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